Cas no 103986-08-9 (2(3H)-Oxazolone, 5-ethyl-4-phenyl-)

• Product Name: 2(3H)-Oxazolone, 5-ethyl-4-phenyl-
• CAS No: 103986-08-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1140081
• PubChem ID: 105443446
• Update Time: 2025-04-20

2(3H)-Oxazolone, 5-ethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolone, 5-ethyl-4-phenyl-
• DTXSID701301965
• 103986-08-9
• 5-Ethyl-4-phenyl-2(3H)-oxazolone

• Inchi： 1S/C11H11NO2/c1-2-9-10(12-11(13)14-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,12,13)
• InChI Key： OIXAHMGOSJHDGW-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=CC=CC=2)=C1CC)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų